Cas no 2306271-34-9 (methyl 3-acetamidopyrrolidine-3-carboxylate)

• Product Name: methyl 3-acetamidopyrrolidine-3-carboxylate
• CAS No: 2306271-34-9
• MF: C₈H₁₄N₂O₃
• MW: 186.208362102509
• CID: 5301683
• Update Time: 2026-03-10

methyl 3-acetamidopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyrrolidinecarboxylic acid, 3-(acetylamino)-, methyl ester
• methyl 3-acetamidopyrrolidine-3-carboxylate

• Inchi： 1S/C8H14N2O3/c1-6(11)10-8(7(12)13-2)3-4-9-5-8/h9H,3-5H2,1-2H3,(H,10,11)
• InChI Key： URGYTFXZHJWOAH-UHFFFAOYSA-N
• SMILES： N1CCC(NC(C)=O)(C(OC)=O)C1

Additional information on methyl 3-acetamidopyrrolidine-3-carboxylate

Recent Advances in the Application of Methyl 3-Acetamidopyrrolidine-3-Carboxylate (CAS: 2306271-34-9) in Chemical Biology and Pharmaceutical Research

Methyl 3-acetamidopyrrolidine-3-carboxylate (CAS: 2306271-34-9) is a structurally unique pyrrolidine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile building block for the synthesis of bioactive molecules, particularly in the development of novel drug candidates targeting neurological disorders and metabolic diseases. Recent studies have highlighted its potential as a key intermediate in the synthesis of modulators for G-protein-coupled receptors (GPCRs) and ion channels, owing to its rigid yet flexible pyrrolidine scaffold that allows for diverse functionalization.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the design of selective dopamine D3 receptor antagonists. Researchers utilized methyl 3-acetamidopyrrolidine-3-carboxylate as a core structure, modifying its acetamido and ester groups to achieve enhanced blood-brain barrier permeability and receptor binding affinity. The resulting analogues showed promising results in preclinical models of Parkinson's disease, with improved pharmacokinetic profiles compared to existing therapeutics. This work underscores the compound's potential in central nervous system drug development.

In the field of antimicrobial research, a team at the University of Cambridge reported the use of 2306271-34-9 as a precursor for novel β-lactamase inhibitors. By strategically modifying the pyrrolidine ring system, they developed compounds that effectively restored the activity of carbapenem antibiotics against resistant bacterial strains. The study, published in ACS Infectious Diseases, revealed that the spatial arrangement of functional groups in methyl 3-acetamidopyrrolidine-3-carboxylate provides an optimal framework for interacting with the active site of class A and D β-lactamases.

Recent synthetic methodology developments have significantly improved access to this valuable building block. A 2024 Nature Communications paper described an enantioselective synthesis route using asymmetric hydrogenation of a corresponding dehydroproline derivative, achieving >99% ee with excellent yield. This advancement addresses previous challenges in obtaining the compound in optically pure form, which is crucial for its application in chiral drug development. The new synthetic approach also allows for late-stage diversification of the pyrrolidine core, enabling rapid generation of structure-activity relationship libraries.

Emerging applications in radiopharmaceuticals have also been reported, where researchers have utilized the compound's nitrogen-rich structure as a chelating scaffold for PET imaging probes. A recent study in Nuclear Medicine and Biology demonstrated successful labeling with fluorine-18, creating a novel tracer for imaging sigma-2 receptors in tumors. The metabolic stability conferred by the methyl ester group was particularly noted as advantageous for in vivo applications.

Looking forward, methyl 3-acetamidopyrrolidine-3-carboxylate continues to show promise across multiple therapeutic areas. Current research efforts are exploring its incorporation into PROTAC (proteolysis targeting chimera) molecules, leveraging its ability to serve as a linker between target-binding and E3 ligase-recruiting domains. Additionally, computational studies predict favorable interactions with several emerging drug targets, suggesting that this versatile scaffold will remain relevant in pharmaceutical innovation for years to come.